Cas no 2228115-76-0 (tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate
• CAS No: 2228115-76-0
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5945008
• PubChem ID: 72555863
• Update Time: 2025-05-26

tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate
• EN300-1894554
• 2228115-76-0

• Inchi： 1S/C15H28N2O4/c1-15(2,3)21-14(19)17-9-5-6-11(10-17)7-8-12(16)13(18)20-4/h11-12H,5-10,16H2,1-4H3
• InChI Key： VXHYSWCNVFROCB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC(C(=O)OC)N)C1)=O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.9Ų

Additional information on tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate (CAS No. 2228115-76-0)

The compound tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate (CAS No. 2228115-76-0) is a specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl carbamate group and an amino ester moiety, makes it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This article delves into its properties, synthesis, and relevance in modern scientific advancements.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers frequently search for terms like "piperidine derivatives in drug design" or "CAS 2228115-76-0 applications", highlighting the growing interest in this compound. Its carboxylate and methoxy functional groups contribute to its stability and reactivity, enabling its use in peptide coupling and protecting group strategies.

The synthesis of tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection and reductive amination. These methods align with the industry's focus on green chemistry and sustainable synthesis, topics frequently queried in academic and industrial forums. The compound's high purity and solubility profile further enhance its utility in high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

From an SEO perspective, keywords such as "Boc-protected piperidine synthesis" and "amino ester building blocks" are highly relevant. The compound's role in neuropharmacology and cancer research also aligns with trending searches like "novel CNS drug intermediates". Its CAS number 2228115-76-0 is often used in patent literature, underscoring its commercial and scientific importance.

In conclusion, tert-butyl 3-(3-amino-4-methoxy-4-oxobutyl)piperidine-1-carboxylate exemplifies the intersection of organic chemistry and pharmaceutical innovation. Its adaptability to microwave-assisted synthesis and catalytic hydrogenation techniques positions it as a cornerstone in modern drug development pipelines. As research progresses, this compound is poised to remain a focal point for scientists exploring next-generation therapeutics.